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Compound of Interest

Boc-L-Homoallylglycine Methyl!
Compound Name:
ester

cat. No.: B3332789

Essential Safety and Handling Guide: Boc-L-
Homoallylglycine Methyl Ester

This document provides crucial safety and logistical information for the handling, use, and
disposal of Boc-L-Homoallylglycine Methyl ester (CAS No. 92136-57-7). The guidance is
intended for researchers, scientists, and professionals in drug development and is based on
best laboratory practices and data from structurally similar compounds, as a specific Safety
Data Sheet (SDS) for this compound is not readily available.

Hazard Identification and Risk Assessment

While specific toxicity data for Boc-L-Homoallylglycine Methyl ester is limited, compounds
with similar structures (Boc-protected amino acid esters) are generally considered to have low
to moderate hazard levels. The primary risks are associated with eye irritation and potential
sensitization upon prolonged or repeated exposure. A thorough risk assessment should be
conducted before handling this compound.

Physicochemical Properties (Data from supplier and similar compounds)
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Property

Molecular Formula

Value

C12H21NOA4[1]

Molecular Weight 243.3 g/mol [1]
Appearance White to off-white solid
Melting Point Not available

| Solubility | Soluble in most organic solvents. |

GHS Hazard Classification (Anticipated based on similar compounds)

Hazard Class Category

Hazard Statement

| Serious Eye Damage/Irritation | 2 | Causes serious eye irritation[2] |
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Figure 1. Risk assessment workflow for handling Boc-L-Homoallylglycine Methyl ester.
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Boc-L-

Homoallylglycine Methyl ester to minimize exposure and ensure personal safety.[3][4][5]
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Detailed PPE Specifications:

o Eye Protection: Use chemical safety goggles that meet ANSI Z87.1 standards. A face shield

should be worn over goggles when there is a splash hazard.[3][6]

e Hand Protection: Disposable nitrile gloves are required for incidental contact. For prolonged

contact or handling larger quantities, consider thicker, chemical-resistant gloves. Always

inspect gloves before use and dispose of them properly after handling the chemical.[3][6]

o Body Protection: A standard laboratory coat should be worn and kept buttoned. For

procedures with a higher risk of splashes, a chemical-resistant apron is recommended.[4][6]

o Respiratory Protection: If the compound is handled outside of a fume hood and there is a risk

of dust inhalation, a NIOSH-approved N95 respirator is necessary.[6]

Operational and Disposal Plans

Handling Protocol:
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e Preparation:
o Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

o Verify that safety equipment (eyewash station, safety shower, fire extinguisher, and spill
kit) is accessible and operational.

o Assemble all necessary equipment and reagents before handling the compound.
o Weighing and Transfer:

o Perform all weighing and transfer operations within a chemical fume hood or a ventilated
balance enclosure to prevent inhalation of fine particles.

o Use a spatula to handle the solid. Avoid creating dust.

o Close the container tightly after use.
e Dissolution:

o Add the solid to the solvent slowly to avoid splashing.

o If the dissolution is exothermic, use an ice bath to control the temperature.
Storage Plan:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7][8]
o Keep away from strong oxidizing agents.[7][8]

e For long-term storage, refrigeration at 2-8°C is recommended, as is common for many amino
acid derivatives.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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